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Compound of Interest

Compound Name: 2-Chloro-p-xylene

Cat. No.: B1217518

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of 2-Chloro-p-xylene, including detailed operational and disposal
plans. By adhering to these procedural, step-by-step instructions, you can ensure a safe
laboratory environment and mitigate the risks associated with this chemical.

Essential Safety and Physical Properties

A thorough understanding of the properties and hazards of 2-Chloro-p-xylene is the first step
toward safe handling. This chemical is a flammable liquid and vapor that can cause skin and
serious eye irritation.[1][2] It is also harmful if swallowed.[1][2]
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Property Value Source
Molecular Formula CsHoCl [1]
Molecular Weight 140.61 g/mol [2]
Appearance Colorless liquid [3]
Flash Point 63 °C/145.4 °F [4]
Boiling Point 182 - 183 °C/359.6 - 361.4 °F ]
@ 760 mmHg
Specific Gravity 1.061 [4]
Vapor Density 4.8 (Air=1.0) [4]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to Personal Protective Equipment (PPE) is critical to minimize
exposure. The following PPE is required when handling 2-Chloro-p-xylene:

e Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][4][5] Standard
safety glasses are not sufficient.

e Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory.[1][4][5] While specific breakthrough
times are not detailed in the provided results, nitrile gloves are a common
recommendation for splash hazards with organic solvents.[6] For prolonged contact, it is
advisable to consult glove manufacturer compatibility charts.

o Protective Clothing: A lab coat or chemical-resistant apron should be worn.[4][6] For tasks
with a higher risk of splashing, a chemical-resistant suit may be necessary.[5][7]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[4][8] If exposure limits are exceeded or ventilation is inadequate, a
NIOSH-approved respirator with an organic vapor cartridge is required.[4][8]
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Operational Plan for Handling 2-Chloro-p-xylene

A systematic approach to handling ensures that safety is maintained at every stage of the
process.

Pre-Handling Preparations

» Information Review: Before beginning any work, thoroughly read and understand the Safety
Data Sheet (SDS) for 2-Chloro-p-xylene.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

PPE Inspection: Inspect all PPE for damage or contamination before use.

Emergency Equipment Check: Confirm that an eyewash station and safety shower are
accessible and operational.[8]

Spill Kit Availability: Have a spill kit rated for flammable liquids readily available.

Handling Procedure
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A logical workflow for the safe handling of 2-Chloro-p-xylene.

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b1217518?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Donning PPE: Put on all required PPE before entering the designated handling area.

Chemical Transport: Transport 2-Chloro-p-xylene in a secondary container to the fume
hood.

Chemical Dispensing: Conduct all transfers and dispensing of 2-Chloro-p-xylene within the
fume hood to minimize vapor inhalation.[8]

Experimental Use: Perform all experimental procedures involving 2-Chloro-p-xylene within
the fume hood.

Post-Experiment: Upon completion of the experiment, securely cap all containers of 2-
Chloro-p-xylene.

Post-Handling Procedures

Decontamination: Decontaminate all glassware and equipment that has come into contact
with 2-Chloro-p-xylene.

Waste Segregation: Segregate all waste materials contaminated with 2-Chloro-p-xylene
into designated, labeled waste containers.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.[1]

Disposal Plan

Proper disposal of 2-Chloro-p-xylene and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

o Collect all liquid waste containing 2-Chloro-p-xylene in a dedicated, properly labeled, and
sealed container. The container should be compatible with organic solvents.

o Collect all solid waste, such as contaminated gloves, paper towels, and pipette tips, in a
separate, clearly labeled container.
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» Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "2-Chloro-p-xylene," and the associated hazards (e.g., "Flammable," "Irritant™).

o Storage: Store waste containers in a designated satellite accumulation area that is secure
and away from sources of ignition.[4][8]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
contractor.[1][4] Do not dispose of 2-Chloro-p-xylene down the drain.[8]

By implementing these comprehensive safety and handling procedures, you can effectively
manage the risks associated with 2-Chloro-p-xylene and maintain a secure research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1217518#personal-protective-equipment-for-
handling-2-chloro-p-xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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